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Compound of Interest

Compound Name: TCO-PEG9-maleimide

Cat. No.: B11831665

Get Quote

CAS Number: 2183440-37-9

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the application and technical specifications of TCO-
PEG9-maleimide. This bifunctional linker is a key reagent in the field of bioconjugation,

enabling the precise and efficient coupling of molecules for applications ranging from the

development of antibody-drug conjugates (ADCs) to the functionalization of nanoparticles.

Core Properties and Specifications
TCO-PEG9-maleimide is a heterobifunctional crosslinker featuring a Trans-Cyclooctene (TCO)

group and a maleimide group, separated by a hydrophilic 9-unit polyethylene glycol (PEG)

spacer. This unique architecture allows for a two-step, orthogonal conjugation strategy. The

maleimide moiety reacts specifically with thiol groups (sulfhydryls) found in cysteine residues of

proteins and peptides, while the TCO group participates in a rapid and bioorthogonal inverse-

electron-demand Diels-Alder cycloaddition (IEDDA) with a tetrazine-functionalized molecule.[1]

[2] The PEG9 spacer enhances the solubility and flexibility of the linker, potentially reducing

steric hindrance and aggregation during conjugation.[1]
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Property Value Reference(s)

CAS Number 2183440-37-9 [1][2]

Molecular Formula C36H61N3O14

Molecular Weight 759.88 g/mol

Purity ≥95%

Appearance
Colorless to light yellow oil or

white solid

Solubility
Soluble in DMSO, DMF, DCM,

water, and ethanol

Storage Conditions
Store at -20°C, protected from

moisture and light.

Handling

Use anhydrous solvents (e.g.,

DMSO, DMF) to maintain

stability.

Reaction Mechanisms and Experimental Workflows
The dual reactivity of TCO-PEG9-maleimide allows for a controlled, stepwise approach to

bioconjugation. This is particularly advantageous for the construction of complex biomolecules

like ADCs, where precise control over the drug-to-antibody ratio (DAR) is crucial.
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Step 1: Thiol-Maleimide Conjugation

Step 2: TCO-Tetrazine Click Chemistry
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Bioorthogonal
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Sequential bioconjugation workflow using TCO-PEG9-maleimide.

Experimental Protocols
Disclaimer: The following are generalized protocols for thiol-maleimide and TCO-tetrazine

reactions. Specific reaction conditions for TCO-PEG9-maleimide may vary and require

optimization based on the specific biomolecules and payloads being used. Peer-reviewed

literature with detailed protocols using this specific linker is limited.
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Protocol 1: Thiol-Maleimide Conjugation

This protocol outlines the general steps for conjugating the maleimide group of TCO-PEG9-
maleimide to a thiol-containing protein, such as a monoclonal antibody with reduced interchain

disulfides or engineered cysteine residues.

Materials:

Thiol-containing protein (e.g., antibody) in a suitable buffer (e.g., phosphate-buffered saline

(PBS), pH 6.5-7.5, degassed).

TCO-PEG9-maleimide.

Anhydrous DMSO or DMF.

Reducing agent (optional, for disulfide bond reduction), e.g., Tris(2-carboxyethyl)phosphine

(TCEP).

Desalting column for purification.

Procedure:

Protein Preparation:

If necessary, reduce the disulfide bonds of the antibody by incubating with a 10-20 fold

molar excess of TCEP for 1-2 hours at room temperature.

Remove the excess reducing agent using a desalting column, exchanging the buffer to a

conjugation buffer (e.g., PBS, pH 7.0-7.5) that has been degassed to prevent re-oxidation

of thiols. The protein concentration should typically be between 1-10 mg/mL.

Linker Preparation:

Prepare a stock solution of TCO-PEG9-maleimide (e.g., 10 mM) in anhydrous DMSO or

DMF immediately before use.

Conjugation Reaction:
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Add a 10-20 fold molar excess of the TCO-PEG9-maleimide solution to the protein

solution.

Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C,

protected from light.

Purification:

Remove excess, unreacted linker by size-exclusion chromatography (SEC) or dialysis.

Protocol 2: TCO-Tetrazine Ligation

This protocol describes the bioorthogonal click chemistry reaction between the TCO-

functionalized protein and a tetrazine-labeled payload.

Materials:

TCO-functionalized protein from Protocol 1.

Tetrazine-functionalized payload (e.g., drug, imaging agent).

Reaction buffer (e.g., PBS, pH 7.4).

Procedure:

Reactant Preparation:

Dissolve the tetrazine-payload in a compatible solvent (e.g., DMSO, water).

Click Reaction:

Add a slight molar excess (e.g., 1.1 - 5 fold) of the tetrazine-payload to the TCO-

functionalized protein solution.

The reaction is typically rapid and can proceed at room temperature for 30-60 minutes.

Purification:
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If necessary, remove the unreacted tetrazine-payload using SEC or another appropriate

purification method based on the properties of the final conjugate.

Quantitative Data and Characterization
Disclaimer: The following tables summarize typical quantitative parameters for the individual

reaction steps. This data is derived from general literature on maleimide and TCO chemistries

and may not be directly representative of TCO-PEG9-maleimide.

Table 1: Typical Parameters for Thiol-Maleimide Conjugation

Parameter Typical Range/Value Notes

pH 6.5 - 7.5

The maleimide group is most

selective for thiols in this pH

range. At pH > 7.5, reactivity

with amines can occur.

Molar Ratio (Linker:Thiol) 2:1 to 20:1

Optimal ratio depends on the

protein and desired degree of

labeling; needs to be

empirically determined.

Reaction Time 30 minutes - 4 hours

Can be extended at lower

temperatures (e.g., overnight

at 4°C).

Conjugation Efficiency 50% - >90%

Highly dependent on reaction

conditions and the accessibility

of the thiol group.

Table 2: Typical Parameters for TCO-Tetrazine Ligation
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Parameter Typical Value Notes

Reaction Kinetics (k₂) >800 M⁻¹s⁻¹

This is an extremely fast

bioorthogonal reaction,

allowing for rapid conjugation

even at low concentrations.

Molar Ratio (Tetrazine:TCO) 1.1:1 to 5:1

A slight excess of the tetrazine-

payload is often used to

ensure complete reaction of

the TCO-modified protein.

Reaction Time 30 - 60 minutes

The reaction is typically

complete within an hour at

room temperature.

Efficiency >99%
The TCO-tetrazine reaction is

highly efficient and selective.

Logical Relationships in Bioconjugation
The following diagrams illustrate the chemical principles underlying the functionality of TCO-
PEG9-maleimide.

Thiol
(-SH)

Maleimide

Michael Addition

Stable Thioether Bond
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Thiol-Maleimide Reaction Mechanism.

Trans-Cyclooctene (TCO)
(Dienophile)

Diels-Alder Cycloaddition
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Retro-Diels-Alder
(N₂ release)
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Click to download full resolution via product page

TCO-Tetrazine IEDDA Reaction Pathway.

Applications in Research and Drug Development
The unique properties of TCO-PEG9-maleimide make it a versatile tool for a variety of

applications:

Antibody-Drug Conjugates (ADCs): Enables the site-specific conjugation of potent cytotoxic

drugs to antibodies, leading to homogenous ADCs with a defined DAR and potentially

improved therapeutic index.

PROTACs: Can be used as a linker in the synthesis of Proteolysis Targeting Chimeras

(PROTACs) to induce the degradation of target proteins.

Drug Delivery: Facilitates the attachment of targeting ligands to drug-loaded nanoparticles,

liposomes, or polymers for targeted drug delivery.
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Molecular Imaging: Allows for the two-step labeling of biomolecules with imaging agents

(e.g., fluorophores, radioisotopes) for in vitro and in vivo tracking.

Surface Functionalization: Used to modify the surfaces of materials like hydrogels and

nanoparticles to introduce specific biological functionalities.

Conclusion
TCO-PEG9-maleimide is a powerful and versatile bifunctional linker that offers researchers

precise control over the construction of complex bioconjugates. Its orthogonal reactivity,

enhanced by a hydrophilic PEG spacer, makes it an ideal choice for applications requiring high

efficiency and specificity, particularly in the development of next-generation therapeutics and

diagnostic tools. While detailed experimental data for this specific linker is not widely available

in peer-reviewed literature, the well-established principles of thiol-maleimide and TCO-tetrazine

chemistries provide a strong foundation for its successful implementation in a wide range of

bioconjugation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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